Cas no 1622-58-8 (1-ethyl-1H-benzimidazol-2-amine)

1-ethyl-1H-benzimidazol-2-amine structure
1622-58-8 structure
Product Name:1-ethyl-1H-benzimidazol-2-amine
CAS No:1622-58-8
MF:C9H11N3
MW:161.203741312027
MDL:MFCD00159978
CID:155037
PubChem ID:595193
Update Time:2025-09-24

1-ethyl-1H-benzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1-ETHYL-1H-BENZOIMIDAZOL-2-YLAMINE
    • 1-ethylbenzimidazol-2-amine
    • 1-ethyl-1H-benzimidazol-2-amine
    • 1-ethyl-1H-benzimidazol-2-amine(SALTDATA: FREE)
    • 1-Ethyl-2-aminobenzimidazole
    • 1-ethylbenzimidazole-2-ylamine
    • 2-amino-1-ethyl-1H-benzimidazole
    • 2-amino-1-ethyl-benzimidazole
    • AKOS B000434
    • TIMTEC-BB SBB006983
    • ART-CHEM-BB B000434
    • 1-ethyl-2-benzimidazolamine
    • (1-ethylbenzimidazol-2-yl)amine
    • Benzimidazole, 2-amino-1-ethyl-
    • 1H-benzimidazol-2-amine, 1-ethyl-
    • 1-Ethyl-1H-benzimidazol-2-ylamine
    • Enamine_005498
    • EN300-04876
    • SR-01000530110
    • 1-Ethyl-1H-benzimidazol-2-ylamine, AldrichCPR
    • 1-Ethyl-1H-benzimidazol-2-ylamine #
    • D86955
    • 2-Amino-1-ethylbenzimidazole
    • MLS000060645
    • SR-01000530110-1
    • 1-ethyl-1H-benzo[d]imidazol-2-amine
    • Oprea1_464082
    • CHEMBL464157
    • BDBM31796
    • SY079195
    • FS-1959
    • Z56921771
    • AKOS000304079
    • MFCD00159978
    • SCHEMBL1992429
    • PD145343
    • AE-848/00232002
    • EU-0018980
    • HMS2182L11
    • REGID_for_CID_595193
    • 2-aminobenzimidazole deriv., 7
    • SCHEMBL21307492
    • 1622-58-8
    • 1-ethyl-1H-1,3-benzodiazol-2-amine
    • SMR000066382
    • HMS1409J20
    • CS-0307684
    • Oprea1_218613
    • DTXSID10344225
    • STK211594
    • ALBB-011652
    • MDL： MFCD00159978
    • Inchi： 1S/C9H11N3/c1-2-12-8-6-4-3-5-7(8)11-9(12)10/h3-6H,2H2,1H3,(H2,10,11)
    • InChI Key： AQOCOHSUICOLQL-UHFFFAOYSA-N
    • SMILES： N1(C(N)=NC2C=CC=CC1=2)CC

Computed Properties

  • Exact Mass: 161.09500
  • Monoisotopic Mass: 161.095297
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.8

Experimental Properties

  • Density: 1.22
  • Boiling Point: 340.1°Cat760mmHg
  • Flash Point: 159.5°C
  • Refractive Index: 1.643
  • PSA: 43.84000
  • LogP: 2.21960

1-ethyl-1H-benzimidazol-2-amine Security Information

  • Hazard Category Code： 36
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

1-ethyl-1H-benzimidazol-2-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-ethyl-1H-benzimidazol-2-amine Pricemore >>

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abcr
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